![molecular formula C26H23N3O7 B7433287 Ethyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate](/img/structure/B7433287.png)
Ethyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is commonly referred to as ENOBOSARM or MK-2866 and is classified as a selective androgen receptor modulator (SARM). In recent years, ENOBOSARM has gained attention for its potential use in treating muscle wasting and other conditions.
Mechanism of Action
ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate works by selectively binding to androgen receptors in muscle tissue, which results in increased protein synthesis and muscle growth. Unlike traditional anabolic steroids, ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has a selective action, which means that it targets specific tissues without affecting other tissues in the body. This makes ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate a promising alternative to traditional steroids, which can have serious side effects.
Biochemical and Physiological Effects
ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been shown to have several biochemical and physiological effects on the body. In animal models and human clinical trials, ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been shown to increase muscle mass, improve muscle function, and reduce muscle wasting. ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has also been shown to have a positive effect on bone density and strength.
Advantages and Limitations for Lab Experiments
ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has several advantages for use in lab experiments. Its selective action means that it can be used to study specific tissues without affecting other tissues in the body. ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is also relatively easy to synthesize and has a high purity and yield. However, ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is still a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for research on ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate. One area of research is the use of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate in the treatment of muscle wasting and other conditions that result in muscle loss. Another area of research is the potential use of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate in the treatment of osteoporosis and other bone-related conditions. ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate may also have potential applications in the field of sports medicine, as a performance-enhancing drug. However, more research is needed to fully understand the potential benefits and risks of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate in these areas.
In conclusion, ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is a promising compound that has gained attention for its potential applications in various fields. Its selective action, ease of synthesis, and high purity make it a promising alternative to traditional steroids. Further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate involves several steps, including the reaction of 4-phenoxyphenylhydrazine with 5-oxo-1-pyrrolidinecarboxylic acid to form a hydrazone intermediate. This intermediate is then reacted with ethyl 3-nitrobenzoate to form ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate. The synthesis of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been optimized to produce high yields and purity.
Scientific Research Applications
ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been the subject of extensive scientific research due to its potential applications in various fields. One of the most promising applications of ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate is in the treatment of muscle wasting and other conditions that result in muscle loss. ENOBOEthyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate has been shown to increase muscle mass and improve muscle function in animal models and human clinical trials.
properties
IUPAC Name |
ethyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O7/c1-2-35-26(32)18-12-17(13-21(14-18)29(33)34)25(31)27-19-15-24(30)28(16-19)20-8-10-23(11-9-20)36-22-6-4-3-5-7-22/h3-14,19H,2,15-16H2,1H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNRJEISEQYCPBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC4=CC=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-nitro-5-[[5-oxo-1-(4-phenoxyphenyl)pyrrolidin-3-yl]carbamoyl]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.